6-hydroxy-D-homo-8-isoestrone methyl ether
6-hydroxy-D-homo-8-isoestrone methyl ether
Brand Name:
Vulcanchem
CAS No.:
150490-87-2
VCID:
VC0142687
InChI:
InChI=1S/C20H26O3/c1-11-10-20(2)16(4-3-5-18(20)23)15-9-17(22)14-8-12(21)6-7-13(14)19(11)15/h6-8,11,15-17,19,21-22H,3-5,9-10H2,1-2H3/t11?,15-,16+,17?,19-,20+/m1/s1
SMILES:
CC1CC2(C(CCCC2=O)C3C1C4=C(C=C(C=C4)O)C(C3)O)C
Molecular Formula:
C20H26O3
Molecular Weight:
314.4 g/mol
6-hydroxy-D-homo-8-isoestrone methyl ether
CAS No.: 150490-87-2
Main Products
VCID: VC0142687
Molecular Formula: C20H26O3
Molecular Weight: 314.4 g/mol
| CAS No. | 150490-87-2 |
|---|---|
| Product Name | 6-hydroxy-D-homo-8-isoestrone methyl ether |
| Molecular Formula | C20H26O3 |
| Molecular Weight | 314.4 g/mol |
| IUPAC Name | (4aS,4bR,10bS,12aS)-6,8-dihydroxy-11,12a-dimethyl-2,3,4,4a,4b,5,6,10b,11,12-decahydrochrysen-1-one |
| Standard InChI | InChI=1S/C20H26O3/c1-11-10-20(2)16(4-3-5-18(20)23)15-9-17(22)14-8-12(21)6-7-13(14)19(11)15/h6-8,11,15-17,19,21-22H,3-5,9-10H2,1-2H3/t11?,15-,16+,17?,19-,20+/m1/s1 |
| Standard InChIKey | XOCWSPCVMKOABQ-JFJAULRUSA-N |
| Isomeric SMILES | CC1C[C@]2([C@@H](CCCC2=O)[C@@H]3[C@H]1C4=C(C=C(C=C4)O)C(C3)O)C |
| SMILES | CC1CC2(C(CCCC2=O)C3C1C4=C(C=C(C=C4)O)C(C3)O)C |
| Canonical SMILES | CC1CC2(C(CCCC2=O)C3C1C4=C(C=C(C=C4)O)C(C3)O)C |
| Synonyms | 6-hydroxy-D-homo-8-isoestrone methyl ether 6-OH-DHIME |
| PubChem Compound | 3035841 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume